![molecular formula C15H23F3N4O B5418828 2-[4-(2-ethoxyethyl)piperazin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine](/img/structure/B5418828.png)
2-[4-(2-ethoxyethyl)piperazin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine
Overview
Description
2-[4-(2-ethoxyethyl)piperazin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine, also known as ETP-46464, is a novel small molecule inhibitor that has shown promising results in preclinical studies. It is a potent and selective inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a critical role in DNA repair. PARP inhibitors have emerged as a new class of anti-cancer agents, and ETP-46464 is one of the most promising compounds in this class.
Scientific Research Applications
Metabolism and Pharmacokinetics
Research on similar pyrimidine compounds, like the dipeptidyl peptidase IV inhibitor PF-00734200, shows that these compounds have applications in understanding drug metabolism and pharmacokinetics. PF-00734200's metabolism was extensively studied in rats, dogs, and humans, revealing insights into drug absorption, distribution, and excretion. Key metabolic pathways included hydroxylation of the pyrimidine ring and phase II metabolic pathways like glucuronidation (Sharma et al., 2012).
Antimicrobial Activity
Derivatives of 4-(pyrimidin-2-yl)piperazin-1-carbodithiodate have been synthesized and evaluated for their antimicrobial properties. These compounds were effective against a range of microorganism strains, indicating potential applications in developing new antimicrobial agents (Yurttaş et al., 2016).
Antiproliferative Activity in Cancer Research
Compounds like 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives have shown promising antiproliferative effects against human cancer cell lines. These findings suggest their potential as anticancer agents, opening avenues for further research in cancer treatment (Mallesha et al., 2012).
Antihypertensive Agents
A series of 1,2,4-triazolol[1,5-alpha]pyrimidines, including compounds with piperazine moieties, have been synthesized and tested for their antihypertensive activity. Some of these compounds exhibited promising activity, indicating their potential in developing new antihypertensive drugs (Bayomi et al., 1999).
Drug Discovery for HIV Treatment
Research into analogues of piperazine compounds, like 1-[4-methoxy-3,5-dimethylbenzyl]-4-[3-(ethylamino)-2-pyridyl]piperazine, has contributed to the discovery of novel non-nucleoside HIV-1 reverse transcriptase inhibitors. Such studies are crucial in advancing drug discovery for HIV treatment (Romero et al., 1994).
properties
IUPAC Name |
2-[4-(2-ethoxyethyl)piperazin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23F3N4O/c1-2-23-12-11-21-7-9-22(10-8-21)14-19-6-4-13(20-14)3-5-15(16,17)18/h4,6H,2-3,5,7-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTCSQKQMCFLJHY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1CCN(CC1)C2=NC=CC(=N2)CCC(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23F3N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.